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Compound of Interest

Compound Name: AG-012986

Cat. No.: B1664413 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation, storage, and handling of stock

solutions of AG-012986, a potent pan-cyclin-dependent kinase (CDK) inhibitor. Adherence to

these guidelines is crucial for ensuring the stability, activity, and reproducibility of experimental

results.

Introduction to AG-012986
AG-012986 is a small molecule inhibitor that targets multiple cyclin-dependent kinases, playing

a critical role in cell cycle regulation. Its ability to induce cell cycle arrest and apoptosis makes it

a valuable tool in cancer research and drug development. Proper preparation of stock solutions

is the first and a critical step in any in vitro or in vivo study.

AG-012986 Properties
A summary of the key chemical and physical properties of AG-012986 is presented in the table

below. This information is essential for accurate stock solution preparation and handling.
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Property Value Reference

Molecular Weight 459.51 g/mol [1]

CAS Number 486414-35-1 [2]

Appearance Crystalline solid

Solubility in DMSO 100 mg/mL (217.62 mM) [2]

Recommended Solvent Dimethyl sulfoxide (DMSO) [2]

Experimental Protocol: Preparation of a 10 mM AG-
012986 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of AG-012986 in DMSO.

This is a common concentration for initial stock solutions, which can then be further diluted to

working concentrations.

Materials
AG-012986 powder

Anhydrous or high-purity dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

(Optional) Sonicator

Procedure
Aseptic Technique: Perform all steps under a laminar flow hood or in a clean, designated

area to minimize contamination.
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Equilibration: Allow the vial of AG-012986 powder and the DMSO to equilibrate to room

temperature before opening to prevent condensation.

Weighing: Accurately weigh the desired amount of AG-012986 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.595 mg of AG-012986.

Calculation:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 459.51 g/mol x 1000 mg/g = 4.595 mg

Dissolution:

Add the weighed AG-012986 powder to a sterile microcentrifuge tube.

Add the calculated volume of DMSO. For the example above, add 1 mL of DMSO.

Cap the tube tightly.

Solubilization:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.

If necessary, sonicate the solution for 5-10 minutes to aid in complete solubilization.[2]

Aliquoting:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes.

Storage:

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[2] Properly label all tubes with the compound name,
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concentration, date of preparation, and solvent.

Signaling Pathway and Experimental Workflow
AG-012986 Mechanism of Action
AG-012986 is a pan-CDK inhibitor, targeting multiple cyclin-dependent kinases that are key

regulators of the cell cycle. By inhibiting these kinases, AG-012986 can induce cell cycle arrest

and apoptosis in cancer cells.
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Caption: AG-012986 inhibits CDKs, leading to cell cycle arrest and apoptosis.

Stock Solution Preparation Workflow
The following diagram illustrates the key steps involved in the preparation of an AG-012986
stock solution.
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Preparation

Storage

1. Weigh AG-012986 Powder

2. Add DMSO

3. Vortex/Sonicate to Dissolve

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing AG-012986 stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Preparation of AG-012986 Stock Solution: Application
Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664413#how-to-prepare-ag-012986-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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